Cas no 1351792-76-1 (1-(4-Aminobenzyl)-n-(2,4-difluorophenyl)-1h-imidazole-4-carboxamide)

• Product Name: 1-(4-Aminobenzyl)-n-(2,4-difluorophenyl)-1h-imidazole-4-carboxamide
• CAS No: 1351792-76-1
• MF: C₁₇H₁₄F₂N₄O
• MW: 328.316070079803
• CID: 4591941
• Update Time: 2025-06-12

1-(4-Aminobenzyl)-n-(2,4-difluorophenyl)-1h-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-aminophenyl)methyl]-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide
• 1-(4-Aminobenzyl)-n-(2,4-difluorophenyl)-1h-imidazole-4-carboxamide

• Inchi： 1S/C17H14F2N4O/c18-12-3-6-15(14(19)7-12)22-17(24)16-9-23(10-21-16)8-11-1-4-13(20)5-2-11/h1-7,9-10H,8,20H2,(H,22,24)
• InChI Key： PVNGLLSXKYTXBV-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(N)C=C2)C=C(C(NC2=CC=C(F)C=C2F)=O)N=1

Additional information on 1-(4-Aminobenzyl)-n-(2,4-difluorophenyl)-1h-imidazole-4-carboxamide

1-(4-Aminobenzyl)-N-(2,4-Difluorophenyl)-1H-Imidazole-4-Carboxamide (CAS No. 1351792-76-1): A Comprehensive Overview

1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide (CAS No. 1351792-76-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, which include an aminobenzyl moiety and a difluorophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The structural formula of 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide is as follows:

The compound's molecular formula is C₁₈H₁₅F₂N₃O, and its molecular weight is approximately 333.33 g/mol. The presence of the imidazole ring and the difluorophenyl group imparts specific chemical properties that are crucial for its biological activity. The aminobenzyl moiety, on the other hand, provides additional functional groups that can interact with various biological targets.

Recent research studies have explored the potential of 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide in various therapeutic areas. One notable area of interest is its antimicrobial activity. Studies have shown that this compound exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The mechanism of action appears to involve the modulation of key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide have also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are additional factors that contribute to its potential as a drug candidate.

In terms of toxicity, preliminary studies suggest that 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide has a relatively low toxicity profile at therapeutic doses. However, further safety assessments are necessary to fully evaluate its long-term safety and potential side effects in humans.

The synthesis of 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide involves several steps and can be achieved using various synthetic routes. One common approach involves the reaction of 2,4-difluoroaniline with 1-(4-aminobenzyl)imidazole-4-carboxylic acid chloride in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). This method yields high purity product with good yields.

The application of 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide extends beyond its potential as a therapeutic agent. It is also used as an intermediate in the synthesis of other biologically active compounds and as a reference standard in analytical chemistry. Its unique chemical structure makes it a valuable tool for researchers exploring new chemical entities with diverse biological activities.

In conclusion, 1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide (CAS No. 1351792-76-1) is a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its antimicrobial and anti-inflammatory properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field.